Cas no 1804493-59-1 (3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine)
3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine
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- Inchi: 1S/C7H5ClF3N/c1-3-6(8)4(7(10)11)2-5(9)12-3/h2,7H,1H3
- InChI Key: WQCDNUQAAWWJJA-UHFFFAOYSA-N
- SMILES: ClC1C(C)=NC(=CC=1C(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9
3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029050880-1g |
3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine |
1804493-59-1 | 97% | 1g |
$1,549.60 | 2022-04-02 |
3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine
Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1804493-59-1)
3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1804493-59-1) is a specialized pyridine derivative that has garnered significant attention in agrochemical and pharmaceutical research. This compound, characterized by its unique halogenated structure, serves as a key intermediate in the synthesis of advanced crop protection agents. With the growing demand for sustainable agriculture solutions, researchers are increasingly focusing on fluorinated pyridines like this compound due to their enhanced bioactivity and environmental stability.
The molecular structure of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine features multiple halogen substitutions, including chloro, difluoromethyl, and fluoro groups, which contribute to its remarkable chemical properties. These functional groups make it particularly valuable in the development of next-generation pesticides and herbicides, addressing modern challenges such as pest resistance and environmental persistence. Recent studies highlight its potential in creating formulations with lower application rates while maintaining high efficacy.
In the context of green chemistry trends, CAS 1804493-59-1 has been investigated for its biodegradation profile and eco-toxicological impact. Regulatory agencies worldwide are emphasizing the importance of low-residue crop protection products, and this compound's structural attributes align well with these requirements. Its selective herbicidal activity makes it a candidate for integrated pest management (IPM) systems, which are gaining traction among farmers adopting precision agriculture techniques.
From a synthetic chemistry perspective, the preparation of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine involves sophisticated halogenation techniques and regioselective substitutions. Process optimization studies have focused on improving yield and purity while minimizing byproducts, reflecting the industry's shift toward atom-efficient synthesis. Analytical methods such as HPLC-MS and NMR spectroscopy are crucial for quality control during production.
The commercial significance of this compound is evident in patent literature, with several applications covering its use in broad-spectrum agrochemicals. Market analysts note increasing R&D investments in fluorinated heterocycles, driven by the need for solutions against resistant weed species. As climate change alters pest dynamics, compounds like 1804493-59-1 are becoming essential tools for maintaining crop yields.
Safety assessments of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-methylpyridine follow rigorous OECD guidelines, with particular attention to its hydrolytic stability and photodegradation pathways. These studies support its classification as a low-volatility active ingredient, reducing risks of atmospheric contamination. The compound's soil adsorption coefficient (Koc) suggests moderate mobility, informing best practices for agricultural application.
Emerging applications extend beyond agriculture, with preliminary research exploring its utility in pharmaceutical intermediates. The difluoromethyl group in particular has shown promise in medicinal chemistry for modulating bioavailability. While not currently approved for therapeutic use, its structural features warrant further investigation in drug discovery programs targeting metabolic diseases.
Global suppliers of CAS 1804493-59-1 emphasize cGMP compliance and supply chain transparency, responding to industry demands for traceable specialty chemicals. Technical specifications typically require ≥98% purity, with strict limits on isomeric impurities that could affect performance. Storage recommendations highlight protection from moisture and UV exposure to maintain stability.
Future directions for this compound include exploration in smart delivery systems such as nanoencapsulation, which could enhance targeted action while reducing environmental dispersion. Academic and industrial collaborations continue to investigate structure-activity relationships (SAR) to develop even more effective derivatives. As regulatory frameworks evolve, 1804493-59-1 remains at the forefront of innovative agrochemical development.
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